2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid

• IUPAC Name: 2-oxo-1-phenyl-3,4-dihydroquinoline-4-carboxylic acid
• InChI: InChI=1S/C16H13NO3/c18-15-10-13(16(19)20)12-8-4-5-9-14(12)17(15)11-6-2-1-3-7-11/h1-9,13H,10H2,(H,19,20)
• InChI Key: LBCURJNETXKTCV-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2N(C1=O)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol

Description

2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid, also known as PQT, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. PQT belongs to the class of quinolines, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid has been shown to inhibit the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidneys. 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid in lab experiments is its relatively low toxicity compared to other quinoline derivatives. 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid has also been shown to have good solubility in aqueous and organic solvents, making it easy to work with in the lab. However, one limitation of using 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid is its low stability, which can lead to degradation over time.

Future Directions

There are several future directions for 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid research. One area of interest is the development of novel synthetic methods for 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid that can increase yields and reduce impurities. Another area of interest is the investigation of 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid and its potential use in cancer therapy.

Scientific Research Applications

2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid has been extensively studied for its potential use as a therapeutic agent. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 2-oxo-1-phenyl-1,2,3,4-tetrahydro-4-quinolinecarboxylic acid has also been investigated for its role in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.